4-propoxy-N-(5-(3-(trifluoromethyl)benzyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-propoxy-N-[5-[[3-(trifluoromethyl)phenyl]methyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C21H19F3N2O2S/c1-2-10-28-17-8-6-15(7-9-17)19(27)26-20-25-13-18(29-20)12-14-4-3-5-16(11-14)21(22,23)24/h3-9,11,13H,2,10,12H2,1H3,(H,25,26,27)
• InChI Key: VTBUTALMRJLAMR-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=NC=C(S2)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C21H19F3N2O2S
• Molecular Weight: 420.4 g/mol

Description

4-propoxy-N-(5-(3-(trifluoromethyl)benzyl)thiazol-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Scientific Research Applications

Medicinal Chemistry Research

Stearoyl-CoA Desaturase-1 Inhibition : A study focused on the synthesis and biological evaluation of benzamides as potent inhibitors of Stearoyl-CoA desaturase-1 (SCD-1), an enzyme involved in fatty acid metabolism. One compound demonstrated significant in vivo efficacy in reducing plasma desaturation indices in mice, indicating its potential for treating metabolic disorders related to lipid metabolism (Y. Uto et al., 2009).

Antimicrobial Activity : Thiazole derivatives have been synthesized and evaluated for their antimicrobial properties. A study synthesized N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives, which showed potent activity against various bacterial and fungal strains, demonstrating the potential of thiazole compounds as antimicrobial agents (D. Bikobo et al., 2017).

Anti-inflammatory and Analgesic Agents : Novel thiazole derivatives have been synthesized from visnaginone and khellinone, showing significant COX-2 inhibitory activity, analgesic, and anti-inflammatory effects. This indicates their potential as therapeutic agents for inflammation and pain management (A. Abu‐Hashem et al., 2020).

Material Science and Chemical Synthesis

Corrosion Inhibition : Benzothiazole derivatives have been studied for their effectiveness as corrosion inhibitors for carbon steel in acidic environments. Their high inhibition efficiency suggests their application in protecting metal surfaces against corrosion, which is crucial for industrial applications (Zhiyong Hu et al., 2016).

Surface Active Agents : Research into the synthesis of surface active agents incorporating thiazole moieties has shown that these compounds possess good antimicrobial activities and pronounced surface properties, indicating their utility in detergents, emulsifiers, and antimicrobial formulations (A. Eissa, 2007).